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Compound of Interest

Compound Name: Antifungal agent 68

Cat. No.: B12387658 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Antifungal Agent 68. The following procedures are

designed to ensure the safe handling and disposal of this potent compound.

Chemical Profile: Antifungal Agent 68

Property Value Source

Chemical Formula C₂₃H₂₇ClN₂O₃ [1]

Molecular Weight 414.93 g/mol [1]

Appearance Solid [1]

Target Organisms
Candida spp., Cryptococcus

gattii
[1]

Mechanism of Action
Inhibitor of ergosterol

biosynthesis
[1]

Hazard Assessment and Personal Protective
Equipment (PPE)
Antifungal Agent 68 is a potent, solid compound intended for laboratory use only[1]. Due to its

activity as an ergosterol biosynthesis inhibitor, it should be handled with care to avoid
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inhalation, ingestion, and skin contact[2]. Ergosterol synthesis inhibitors as a class can pose

risks, including potential hepatotoxicity with systemic exposure[3]. When handling the fungi

Candida and Cryptococcus gattii, appropriate biological safety precautions must also be taken,

as these can be opportunistic pathogens[2][4][5].

Recommended Personal Protective Equipment (PPE)

Equipment Specification Purpose

Gloves
Double-gloving with nitrile

gloves is recommended.

Prevents skin contact with the

chemical and biological

agents.

Eye Protection
Chemical splash goggles or a

full-face shield.

Protects eyes from dust

particles and splashes.

Lab Coat
A dedicated lab coat,

preferably disposable.

Protects skin and personal

clothing from contamination.

Respiratory Protection

An N95 respirator or higher,

especially when handling the

powder outside of a

containment system.

Prevents inhalation of the solid

compound.

Operational Plan: Handling and Experimental
Workflow
All handling of solid Antifungal Agent 68 should occur within a certified chemical fume hood or

a glove box to minimize exposure[6][7]. For potent compounds, engineering controls like these

are the primary means of protection[8].

Step-by-Step Handling Protocol:

Preparation: Before starting work, ensure the chemical fume hood or glove box is clean and

operational. Assemble all necessary equipment, including microbalances, spatulas, and

solvent dispensers.
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Weighing: Carefully weigh the desired amount of Antifungal Agent 68 on a tared weigh boat

inside the containment unit.

Solubilization: Add the appropriate solvent to the solid compound in a suitable container.

Ensure the container is sealed before removing it from the containment unit.

Experimental Use: Once in solution, the compound can be used in your experimental setup.

Standard laboratory practices should be followed.

Decontamination: After use, decontaminate all surfaces and equipment that came into

contact with the compound. A 1:10 bleach solution followed by 70% ethanol is effective for

biological decontamination[4].

Experimental Workflow Diagram
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Caption: Workflow for the safe handling of Antifungal Agent 68.
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Disposal Plan
Proper disposal of Antifungal Agent 68 and all contaminated materials is critical to prevent

environmental contamination and accidental exposure. Waste should be segregated into

chemical and biological waste streams.

Waste Disposal Procedures

Waste Type Disposal Protocol

Solid Chemical Waste

Unused Antifungal Agent 68 and grossly

contaminated items (e.g., weigh boats, gloves)

should be collected in a labeled hazardous

waste container for incineration.

Liquid Chemical Waste

Solutions containing Antifungal Agent 68 should

be collected in a designated, sealed hazardous

waste container.

Biohazardous Waste

All materials that have come into contact with

Candida or Cryptococcus gattii (e.g., culture

plates, pipette tips) must be decontaminated,

typically by autoclaving, before disposal as

biohazardous waste[4].

Sharps

Needles, syringes, and other sharps must be

disposed of in an approved, puncture-resistant

sharps container[4].

Waste Disposal Logical Flow
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Caption: Logical flow for the disposal of waste from experiments with Antifungal Agent 68.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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